(Z)-5-((2-(2,6-dimethylmorpholino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-methyl-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-5-[[2-(2,6-dimethylmorpholin-4-yl)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-methyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H22N4O3S2/c1-11-6-5-7-24-16(11)21-17(23-9-12(2)27-13(3)10-23)14(18(24)25)8-15-19(26)22(4)20(28)29-15/h5-8,12-13H,9-10H2,1-4H3/b15-8-
• InChI Key: FGIVIHRGYBTBGM-NVNXTCNLSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C2=C(C(=O)N3C=CC=C(C3=N2)C)C=C4C(=O)N(C(=S)S4)C
• Isomeric SMILES: CC1CN(CC(O1)C)C2=C(C(=O)N3C=CC=C(C3=N2)C)/C=C\4/C(=O)N(C(=S)S4)C
• Molecular Formula: C20H22N4O3S2
• Molecular Weight: 430.5 g/mol
• CAS RN: 372970-11-1

Description

This compound is a complex organic molecule that contains several functional groups, including a morpholino group, a pyrido[1,2-a]pyrimidin-4-one group, and a thioxothiazolidin-4-one group. These groups are common in many pharmaceutical ingredients.

Scientific Research Applications

Antimicrobial Activity

Thiazolidinone derivatives, including structures similar to the queried compound, have been synthesized and investigated for their broad-spectrum antimicrobial activity. Compounds such as 5-((substituted-2-chloroquinolin-3-yl)methylene)-2-(2-hydroxyphenylimino)thiazolidin-4-ones have shown very good antifungal and antibacterial activities. These activities highlight the potential use of thiazolidinone derivatives in developing new antimicrobial agents with efficacy against various microbial strains, including Gram-positive, Gram-negative bacteria, and fungal strains (Desai et al., 2013).

Anticancer and Analgesic Agents

Research into benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, which share structural features with the compound , has demonstrated significant anti-inflammatory and analgesic properties. These compounds have been evaluated for their cyclooxygenase-1/2 (COX-1/2) inhibitory activities, showing promising potential as anticancer agents. The ability of these derivatives to inhibit COX-2 selectively, along with their analgesic and anti-inflammatory effects, suggests their applicability in cancer therapy and pain management (Abu‐Hashem et al., 2020).

Synthetic Chemistry Applications

The compound and its related derivatives have been utilized in synthetic chemistry for the preparation of heterocyclic systems, demonstrating the versatility of thiazolidin-4-one derivatives in constructing complex molecular architectures. These applications include the synthesis of various heterocyclic compounds such as pyrido[1,2-a]pyrimidin-4-ones, pyrimido[1,2-b]pyridazin-4-ones, and thiazolo[3,2-a]pyrimidin-5-ones, showcasing the reagent's role in advancing synthetic methodologies for producing novel heterocyclic compounds (Toplak et al., 1999).